(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid
Overview
Description
(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid is a useful research compound. Its molecular formula is C8H13N2O3P and its molecular weight is 216.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid involves the reaction of 1-methyl-1,3-dihydro-2H-benzimidazole-2-thione with diethyl phosphite in the presence of a catalyst to form the intermediate compound, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "1-methyl-1,3-dihydro-2H-benzimidazole-2-thione", "diethyl phosphite", "catalyst" ], "Reaction": [ "Step 1: 1-methyl-1,3-dihydro-2H-benzimidazole-2-thione is added to a reaction flask.", "Step 2: Diethyl phosphite is added to the reaction flask.", "Step 3: A catalyst is added to the reaction mixture.", "Step 4: The reaction mixture is heated and stirred for several hours.", "Step 5: The intermediate compound is isolated and purified.", "Step 6: The intermediate compound is hydrolyzed using a strong acid to yield the final product, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid.", "Step 7: The final product is isolated and purified." ] } | |
CAS No. |
1706449-37-7 |
Molecular Formula |
C8H13N2O3P |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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